(4-Benzylpiperazin-1-yl)(5-(2-nitrophenyl)furan-2-yl)methanethione
Overview
Description
(4-Benzylpiperazin-1-yl)(5-(2-nitrophenyl)furan-2-yl)methanethione, also known as BNFM, is a chemical compound that has gained attention in scientific research due to its potential pharmacological properties.
Mechanism of Action
The exact mechanism of action of (4-Benzylpiperazin-1-yl)(5-(2-nitrophenyl)furan-2-yl)methanethione is not fully understood, but it is believed to act on the central nervous system by modulating the levels of neurotransmitters such as serotonin, dopamine, and norepinephrine. It may also have an effect on the immune system by reducing the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
In preclinical studies, (4-Benzylpiperazin-1-yl)(5-(2-nitrophenyl)furan-2-yl)methanethione has been shown to increase serotonin and dopamine levels in certain brain regions, which may contribute to its antidepressant and anxiolytic effects. It has also been shown to reduce inflammation in animal models of arthritis and colitis. However, further research is needed to determine the full range of biochemical and physiological effects of (4-Benzylpiperazin-1-yl)(5-(2-nitrophenyl)furan-2-yl)methanethione.
Advantages and Limitations for Lab Experiments
One advantage of using (4-Benzylpiperazin-1-yl)(5-(2-nitrophenyl)furan-2-yl)methanethione in lab experiments is its relatively simple synthesis method, which allows for large quantities of the compound to be produced. However, one limitation is that its pharmacological properties are not fully understood, and further research is needed to determine its efficacy and safety in clinical trials.
Future Directions
Future research on (4-Benzylpiperazin-1-yl)(5-(2-nitrophenyl)furan-2-yl)methanethione could focus on its potential as a treatment for various psychiatric and inflammatory disorders. It could also be investigated for its potential as a neuroprotective agent in neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, further studies could be conducted to fully understand its mechanism of action and potential side effects.
Scientific Research Applications
(4-Benzylpiperazin-1-yl)(5-(2-nitrophenyl)furan-2-yl)methanethione has been studied for its potential pharmacological properties, including its ability to act as an antidepressant and anxiolytic agent. It has also been investigated for its potential as an antipsychotic and anti-inflammatory agent. (4-Benzylpiperazin-1-yl)(5-(2-nitrophenyl)furan-2-yl)methanethione has shown promising results in preclinical studies, and further research is needed to determine its efficacy and safety in clinical trials.
properties
IUPAC Name |
(4-benzylpiperazin-1-yl)-[5-(2-nitrophenyl)furan-2-yl]methanethione |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H21N3O3S/c26-25(27)19-9-5-4-8-18(19)20-10-11-21(28-20)22(29)24-14-12-23(13-15-24)16-17-6-2-1-3-7-17/h1-11H,12-16H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HMKHTDCAYMPRNP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC2=CC=CC=C2)C(=S)C3=CC=C(O3)C4=CC=CC=C4[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H21N3O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
407.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(4-Benzylpiperazin-1-yl)(5-(2-nitrophenyl)furan-2-yl)methanethione | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[4-(4-phenylpiperazine-1-carbonyl)-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl]benzamide](/img/structure/B3309062.png)
![N-([1,1'-biphenyl]-2-yl)-5-methylfuro[3,2-b]pyridine-2-carboxamide](/img/structure/B3309076.png)
![N-(3-methylphenyl)-2-[6-oxo-3-(3,4,5-trimethoxyphenyl)pyridazin-1-yl]acetamide](/img/structure/B3309082.png)
![N-(4-methylbenzo[d]thiazol-2-yl)-2-(4-(methylsulfonyl)phenyl)-N-(pyridin-2-ylmethyl)acetamide](/img/structure/B3309089.png)
![1-((5-chlorothiophen-2-yl)sulfonyl)-N-(5,7-dimethylbenzo[d]thiazol-2-yl)piperidine-4-carboxamide](/img/structure/B3309115.png)
![2-(7-(2,4-dimethylphenyl)-2-methyl-4-oxothiazolo[4,5-d]pyridazin-5(4H)-yl)-N-(3-methoxyphenyl)acetamide](/img/structure/B3309125.png)
![1-(2-(4-isopropylphenyl)-2-oxoethyl)-3-(pyridin-3-ylmethyl)pyrido[3,2-d]pyrimidine-2,4(1H,3H)-dione](/img/structure/B3309139.png)
